4-{1-[3-(4-chloro-3-methylphenoxy)-2-hydroxypropyl]-1H-benzimidazol-2-yl}-1-(3-fluorophenyl)pyrrolidin-2-one

• IUPAC Name: 4-[1-[3-(4-chloro-3-methylphenoxy)-2-hydroxypropyl]benzimidazol-2-yl]-1-(3-fluorophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C27H25ClFN3O3/c1-17-11-22(9-10-23(17)28)35-16-21(33)15-32-25-8-3-2-7-24(25)30-27(32)18-12-26(34)31(14-18)20-6-4-5-19(29)13-20/h2-11,13,18,21,33H,12,14-16H2,1H3
• InChI Key: PEPUHDYCHVSMDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC(=CC=C5)F)O)Cl
• Molecular Formula: C27H25ClFN3O3
• Molecular Weight: 494.0 g/mol
• CAS No.: 1018162-55-4

Description

The compound “4-{1-[3-(4-chloro-3-methylphenoxy)-2-hydroxypropyl]-1H-benzimidazol-2-yl}-1-(3-fluorophenyl)pyrrolidin-2-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Unfortunately, specific chemical reactions involving this compound are not available in the searched resources.

Scientific Research Applications

Antioxidant Activity

• Research has demonstrated the significant antioxidant activity of compounds structurally related to the specified molecule. For instance, 1-(5-chloro-2-hydroxyphenyl)-4-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)pyrrolidin-2-one showed antioxidant activity 1.5 times higher than ascorbic acid (Tumosienė et al., 2019).

Chemical Transformations

• Studies have explored the chemical transformations of similar compounds. For example, N-Substituted benzimidazole derivative was synthesized through various reactions, indicating the potential for synthesizing a range of 1,2-disubstituted benzimidazoles with diverse fragments (Vaickelionienė et al., 2012).

PARP Inhibition

• Compounds with similar structures have been identified as potent poly(ADP-ribose) polymerase (PARP) inhibitors. This suggests potential applications in the development of cancer therapeutics (Penning et al., 2010).

Vasorelaxant Activity

• Some benzimidazole derivatives have shown significant vasodilation properties, suggesting potential applications in cardiovascular research and therapy (Nofal et al., 2013).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, which is particularly relevant for pharmaceutical compounds. Unfortunately, the mechanism of action for this compound is not available in the searched resources.

Safety and Hazards

Information about the safety and hazards of a compound is crucial for handling and storage. Unfortunately, specific safety and hazard information for this compound is not available in the searched resources.